Ethyl 6-heptenoate
Overview
Description
Ethyl 6-heptenoate, also known as ethyl hept-6-enoate, is a chemical compound with the molecular formula C9H16O2 . It has a molecular weight of 156.22 g/mol . The IUPAC name for this compound is ethyl hept-6-enoate .
Synthesis Analysis
The synthesis of Ethyl 6-heptenoate involves the reaction of ethyl 6-heptenoate with sodium hydroxide in ethanol under reflux conditions . This is followed by acidification with hydrochloric acid in water to achieve a pH of 5 .
Molecular Structure Analysis
The molecular structure of Ethyl 6-heptenoate is represented by the InChI string: InChI=1S/C9H16O2/c1-3-5-6-7-8-9(10)11-4-2/h3H,1,4-8H2,2H3 . The compound has a total of 11 heavy atoms . The canonical SMILES representation of the compound is CCOC(=O)CCCCC=C .
Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 6-heptenoate are not mentioned in the search results, the compound is used in the synthesis of (+)-physoperuvine using a tandem aza-Claisen rearrangement and ring closing metathesis reaction .
Physical And Chemical Properties Analysis
Ethyl 6-heptenoate has a density of 0.9±0.1 g/cm³ . It has a boiling point of 189.2±19.0 °C at 760 mmHg . The vapour pressure of the compound is 0.6±0.4 mmHg at 25°C . The compound has an enthalpy of vaporization of 42.5±3.0 kJ/mol . The flash point of Ethyl 6-heptenoate is 68.7±17.2 °C . The index of refraction is 1.429 . The compound has a molar refractivity of 45.2±0.3 cm³ . It has 2 hydrogen bond acceptors and 0 hydrogen bond donors . The compound has 7 freely rotating bonds . The polar surface area of the compound is 26 Ų . The polarizability of the compound is 17.9±0.5 10^-24 cm³ . The surface tension of the compound is 28.0±3.0 dyne/cm . The molar volume of the compound is 175.7±3.0 cm³ .
Scientific Research Applications
Medicine: Synthesis of Bioactive Compounds
Ethyl 6-heptenoate is utilized in medicinal chemistry for the synthesis of bioactive compounds. Its chemical structure allows it to act as a precursor in the formation of molecules that can interact with biological systems, potentially leading to therapeutic agents .
Agriculture: Pheromone Synthesis
In agriculture, ethyl 6-heptenoate serves as a starting material for the synthesis of pheromones. These pheromones are used for pest control, as they can disrupt the mating patterns of insects and reduce crop damage without the need for harmful pesticides .
Cosmetic Industry: Fragrance Component
The compound finds application in the cosmetic industry due to its fruity and floral fragrance. It is incorporated into perfumes and other scented products to impart a desirable aroma .
Environmental Science: Eco-Friendly Solvents
Researchers in environmental science are exploring the use of ethyl 6-heptenoate as an eco-friendly solvent. Its low toxicity and biodegradability make it a potential substitute for more hazardous solvents in various industrial processes .
Food Industry: Flavoring Agent
Ethyl 6-heptenoate is used as a flavoring agent in the food industry. It imparts a unique taste to food products and is particularly valued for its ability to enhance fruity flavors .
Materials Science: Polymer Synthesis
In materials science, ethyl 6-heptenoate is employed in the synthesis of polymers. Its chemical properties allow it to be polymerized or copolymerized, leading to new materials with specific characteristics for industrial use .
Industrial Uses: Chemical Intermediate
The compound is widely used as a chemical intermediate in various industrial processes. Its reactivity enables it to be transformed into different chemicals required for manufacturing a range of products .
Analytical Chemistry: Chromatography Standards
Lastly, ethyl 6-heptenoate is used in analytical chemistry as a standard in chromatography. Its well-defined properties help in the calibration of instruments and ensure the accuracy of analytical results .
Safety And Hazards
When handling Ethyl 6-heptenoate, it is advised to avoid dust formation and avoid breathing in mist, gas or vapours . Contact with skin and eyes should be avoided . Use of personal protective equipment and chemical impermeable gloves is recommended . Adequate ventilation should be ensured and all sources of ignition should be removed .
properties
IUPAC Name |
ethyl hept-6-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-3-5-6-7-8-9(10)11-4-2/h3H,1,4-8H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTJATNSAFIFEDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60339964 |
Source
|
| Record name | Ethyl 6-heptenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60339964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-heptenoate | |
CAS RN |
25118-23-4 |
Source
|
| Record name | Ethyl 6-heptenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60339964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 6-heptenoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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